(2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H15NO3/c1-2-18-14-7-5-12(6-8-14)16-15(17)10-9-13-4-3-11-19-13/h3-11H,2H2,1H3,(H,16,17)/b10-9+
• InChI Key: JNBHFGXTZZMXPN-MDZDMXLPSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID301221311
• Molecular Weight: 257.28 g/mol
• CAS RN: 853349-19-6

Description

(2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide is a synthetic organic compound, also known as NEPF, which has been used in the scientific research field in recent years. This compound is a furan-based amide, which has a unique structure and is capable of forming strong intermolecular hydrogen bonds. This makes NEPF an interesting and promising compound for further research.

Mechanism of Action

The mechanism of action of (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide is not yet fully understood. However, it is believed that the compound binds to the active site of the enzyme, acetylcholinesterase, and forms strong hydrogen bonds with the protein, thus inhibiting its activity. Additionally, it is thought that (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide may also interact with other proteins and enzymes, as it is capable of forming strong hydrogen bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide are not yet fully understood. However, it has been found to inhibit the growth of certain cancer cells, suggesting that it may have anti-cancer properties. Additionally, it has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the metabolism of acetylcholine. This suggests that it may have an effect on the nervous system.

Advantages and Limitations for Lab Experiments

The main advantage of using (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide in lab experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, it is capable of forming strong hydrogen bonds, which makes it useful for studying protein-protein interactions. However, one limitation of using (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide in lab experiments is that its mechanism of action is not yet fully understood, which may limit its applications.

Future Directions

There are several potential future directions for the use of (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide. One potential direction is to further study its mechanism of action and determine how it interacts with other proteins and enzymes. Additionally, further research could be done to investigate its potential anti-cancer properties and to determine whether it has any other effects on the nervous system. Finally, further research could be done to explore the potential applications of (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide in drug discovery.

Synthesis Methods

(2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide can be synthesized from 4-ethoxyphenyl acetylene and furan-2-carbaldehyde using a Wittig reaction. This reaction involves the formation of a carbonyl compound from a Wittig reagent, which is a phosphonium salt, and the carbonyl compound is then reacted with the furan-2-carbaldehyde. The reaction is carried out in an inert atmosphere at room temperature, and the product is then purified by recrystallization.

Scientific Research Applications

(2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide has been used in various scientific research fields, such as in the study of enzyme inhibition, protein-protein interactions, and drug discovery. In the field of enzyme inhibition, (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide has been used as a competitive inhibitor of the enzyme acetylcholinesterase, which is involved in the metabolism of acetylcholine. (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide has also been used to study protein-protein interactions, as it can form strong hydrogen bonds with proteins, allowing for the study of the interactions between two proteins. Finally, (2E)-N-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-enamide has been used in drug discovery, as it has been found to inhibit the growth of certain cancer cells.